Cas no 1261783-71-4 (2-Hydroxyquinoline-7-acetonitrile)

• Product Name: 2-Hydroxyquinoline-7-acetonitrile
• CAS No: 1261783-71-4
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 4822334
• Update Time: 2025-05-27

2-Hydroxyquinoline-7-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxyquinoline-7-acetonitrile

• Inchi： 1S/C11H8N2O/c12-6-5-8-1-2-9-3-4-11(14)13-10(9)7-8/h1-4,7H,5H2,(H,13,14)
• InChI Key： FEFKSSGXDMHBPR-UHFFFAOYSA-N
• SMILES： O=C1C=CC2C=CC(CC#N)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9

Additional information on 2-Hydroxyquinoline-7-acetonitrile

Comprehensive Overview of 2-Hydroxyquinoline-7-acetonitrile (CAS No. 1261783-71-4): Properties, Applications, and Industry Insights

2-Hydroxyquinoline-7-acetonitrile (CAS 1261783-71-4) is a specialized organic compound gaining traction in pharmaceutical and material science research. This quinoline derivative features a hydroxyl group at the 2-position and an acetonitrile moiety at the 7-position, offering unique reactivity for heterocyclic synthesis and drug intermediate applications. Its molecular formula C₁₁H₈N₂O and 200.20 g/mol molecular weight make it valuable for designing fluorescent probes and bioactive molecules.

Recent studies highlight its role in developing anticancer agents, with researchers exploring its potential as a kinase inhibitor scaffold. The compound's ability to chelate metal ions also positions it as a candidate for catalytic applications and sensor development. Industry reports indicate growing demand for high-purity 2-Hydroxyquinoline-7-acetonitrile, particularly in Asia-Pacific markets where pharmaceutical innovation is accelerating.

From a synthetic chemistry perspective, the nitrile functional group enables diverse transformations including hydrolysis to carboxylic acids or reduction to primary amines. This versatility addresses frequent search queries like "how to modify quinoline nitriles" and "quinoline derivatives for medicinal chemistry." Analytical data shows characteristic IR absorption at 2220 cm^-1 (C≡N stretch) and UV-Vis λ_max at 320 nm, important for researchers developing optical materials.

Environmental and safety considerations follow standard laboratory protocols, with proper ventilation recommended during handling. The compound's stability under inert atmosphere makes it suitable for multi-step synthesis workflows. Patent analysis reveals increasing applications in OLED materials, particularly as electron-transport layers where quinoline derivatives demonstrate superior performance.

Market trends show particular interest in custom synthesis of 2-Hydroxyquinoline-7-acetonitrile with >98% purity. Analytical techniques like HPLC (retention time 6.8 minutes under standard conditions) and LC-MS (m/z 201.1 [M+H]⁺) are critical for quality control. The compound's solubility profile (soluble in DMSO, methanol; sparingly soluble in water) enables diverse formulation approaches for biological testing.

Emerging applications include its use as a precursor for photoactive compounds in solar cell research. Computational chemistry studies suggest potential for molecular electronics due to favorable HOMO-LUMO gaps. These developments align with frequent searches for "quinoline-based functional materials" and "small molecule semiconductors," reflecting industry interest beyond traditional pharmaceutical uses.

Storage recommendations include protection from light at 2-8°C under nitrogen, with typical shelf life exceeding 24 months when properly preserved. Technical inquiries often focus on scale-up synthesis routes and derivatization strategies, indicating the compound's growing importance in industrial R&D. Recent publications demonstrate innovative uses in metal-organic frameworks (MOFs) for gas storage applications.

The compound's structure-activity relationships continue to be explored through molecular docking studies, particularly for targets like topoisomerase enzymes. This addresses common researcher questions about "quinoline pharmacophores" and "structure-based drug design." Regulatory status varies by region, with documentation available for research use compliance in major markets.

Future directions include optimization of green chemistry synthesis methods to reduce organic solvent use, responding to sustainability concerns in chemical manufacturing. The compound's dual functionality makes it particularly valuable for combinatorial chemistry approaches, a frequent topic in modern drug discovery forums and publications.